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Introduction
BAY-2925976 is an experimental small molecule developed by Bayer that acts as a potent and

selective antagonist of the α2C-adrenoceptor.[1][2][3][4][5] It has been investigated for the

treatment of obstructive sleep apnea (OSA), a condition characterized by recurrent episodes of

upper airway collapse during sleep.[1][2] The proposed mechanism of action for BAY-2925976
in OSA involves the enhancement of noradrenergic signaling to the hypoglossal nerve, which

innervates the genioglossus muscle, a key upper airway dilator.[4] By antagonizing the α2C-

adrenoceptor, BAY-2925976 is thought to disinhibit noradrenaline release in the central

nervous system, thereby increasing the excitability of hypoglossal motoneurons and

augmenting the activity of the genioglossus muscle to maintain airway patency during sleep.[4]

These application notes provide a summary of the available preclinical in vivo data for BAY-
2925976 and outline the likely experimental protocols used in its evaluation.
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Parameter Value Species/System Reference

In Vitro Potency

IC50 vs. α2C-

adrenoceptor
86 nM Cellular Assay [1]

Kd for α2C-

adrenoceptor
24 nM Binding Assay [1]

Pharmacokinetics

Oral Bioavailability ~70% Rats, Dogs, Minipigs [1]

Clearance 1.1 - 1.6 L/h/kg Rats, Dogs, Minipigs [1]

Caco-2 Permeability

Ratio
1:1 In Vitro [1]

In Vivo Efficacy in a Pig Model of Obstructive Sleep
Apnea

Administration
Route

Key Findings Duration of Action Reference

Intraduodenal

Dose-dependently

reversed upper airway

collapse.

> 390 minutes [1]

Intragastric (in

combination with

intranasal bafrekalant

0.3 µg)

Maintained open

upper airways for

several hours.

Several hours [1]

Signaling Pathway
The proposed mechanism of action of BAY-2925976 is to enhance the neural stimulation of the

genioglossus muscle, a key muscle in maintaining upper airway patency.
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Caption: Proposed mechanism of action for BAY-2925976 in obstructive sleep apnea.
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Experimental Protocols
Obstructive Sleep Apnea (OSA) Pig Model
This protocol is based on established methods for studying OSA in obese minipigs, which can

spontaneously develop the condition.

Objective: To evaluate the efficacy of BAY-2925976 in reducing the incidence of upper airway

collapse during sleep.

Animals: Adult obese minipigs with a body mass index (BMI) > 48 kg/m ², which have been

shown to exhibit naturally occurring OSA.

Housing and Acclimatization: Animals are housed in an environment that allows for monitoring

of sleep and respiration. They are acclimated to wearing monitoring equipment.

Surgical Preparation (if required for dosing):

For intraduodenal administration, a cannula is surgically implanted into the proximal

duodenum. This allows for direct administration of the test compound, bypassing gastric

emptying.

Animals are allowed to recover fully from surgery before any studies are initiated.

Polysomnography Recording:

Electroencephalogram (EEG), Electrooculogram (EOG), and Electromyogram (EMG): To

monitor and classify sleep stages (Wake, NREM, REM).

Respiratory Parameters:

Airflow: Measured using a nasal mask or thermistors.

Respiratory Effort: Measured using thoracic and abdominal belts.

Oxygen Saturation (SpO2): Monitored with a pulse oximeter.

Snoring: Recorded with a microphone.
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Genioglossus EMG: To measure the activity of the primary upper airway dilator muscle.

Bipolar intramuscular electrodes are inserted into the genioglossus muscle.

Experimental Procedure:

Acclimate the animal to the recording setup.

Record baseline polysomnography data for a defined period to establish the frequency of

apneas and hypopneas.

Administer BAY-2925976 or vehicle. For dose-response studies, different doses are

administered on separate days with an adequate washout period.

Intraduodenal Administration: The compound is dissolved in a suitable vehicle and infused

through the duodenal cannula.

Continuously record polysomnography data for at least 8 hours post-administration.

Analyze the data to determine the apnea-hypopnea index (AHI), duration and frequency of

apneas/hypopneas, and changes in oxygen saturation in the different sleep stages.

Logical Workflow for the OSA Pig Model Study:

Animal Preparation Experimental Phase Data Analysis

Select Obese Minipigs
(BMI > 48)
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Genioglossus EMG
Determine Efficacy

Click to download full resolution via product page

Caption: Workflow for evaluating BAY-2925976 in an obstructive sleep apnea pig model.

Genioglossus Muscle Electromyography (EMG)
Objective: To quantify the effect of BAY-2925976 on the activity of the genioglossus muscle.
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Procedure:

Electrode Placement: Fine-wire bipolar electrodes are inserted into the body of the

genioglossus muscle. Placement is guided by anatomical landmarks and confirmed by

observing EMG activity during tongue protrusion.

Signal Acquisition: The EMG signal is amplified, band-pass filtered (e.g., 100-1000 Hz), and

digitized.

Data Analysis:

The raw EMG signal is rectified and integrated.

Tonic Activity: The average EMG activity during the expiratory phase of respiration.

Phasic (Inspiratory) Activity: The peak EMG activity during the inspiratory phase, with the

tonic activity subtracted.

The effects of BAY-2925976 are quantified by comparing the tonic and phasic EMG

activity before and after drug administration.

Combination Study with Bafrekalant
Objective: To assess the synergistic or additive effects of BAY-2925976 (an α2C-adrenoceptor

antagonist) and bafrekalant (a TASK channel blocker) on upper airway patency.

Procedure:

Follow the general protocol for the OSA pig model.

Administer BAY-2925976 via the intragastric route (e.g., through a gavage tube or the

duodenal cannula).

At a specified time relative to the BAY-2925976 administration, administer bafrekalant (0.3

µg) intranasally.

Monitor polysomnography and genioglossus EMG as described above to evaluate the

combined effect on OSA parameters.
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Pharmacokinetic (PK) Studies
Objective: To determine the pharmacokinetic profile of BAY-2925976 in relevant animal species

(rats, dogs, minipigs).

Procedure:

Dosing: Administer a single dose of BAY-2925976 via the intended clinical route (oral) and

intravenously (to determine bioavailability).

Blood Sampling: Collect serial blood samples at predefined time points (e.g., pre-dose, 0.25,

0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

Plasma Analysis:

Process blood samples to obtain plasma.

Analyze plasma concentrations of BAY-2925976 using a validated analytical method (e.g.,

LC-MS/MS).

Data Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax,

Tmax, AUC, half-life, clearance, and oral bioavailability.

Safety Pharmacology
During the in vivo efficacy studies in the pig model, key safety parameters were monitored.

Cardiovascular: Heart rate and blood pressure were monitored continuously. The available

data indicates that BAY-2925976 did not cause an increase in heart rate or blood pressure in

the OSA pig model.[1]

Conclusion
The preclinical data for BAY-2925976 suggest that it is a promising candidate for the treatment

of obstructive sleep apnea. The in vivo studies in a pig model of OSA have demonstrated its

ability to reverse upper airway collapse and enhance genioglossus muscle activity, consistent

with its mechanism of action as an α2C-adrenoceptor antagonist. The protocols outlined above
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provide a framework for the continued investigation of BAY-2925976 and similar compounds in

this therapeutic area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BAY-2925976 counteracts obstructive sleep apnea onset in pigs | BioWorld [bioworld.com]

2. drughunter.com [drughunter.com]

3. EMG activity in hyoid muscles during pig suckling - PMC [pmc.ncbi.nlm.nih.gov]

4. The journey to the ARα2C antagonist BAY 2925976 for the treatment of obstructive sleep
apnea (OSA) - American Chemical Society [acs.digitellinc.com]

5. BAY 2925976 - AdisInsight [adisinsight.springer.com]

To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Studies of
BAY-2925976]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544760/docs#application-notes-and-protocols-for-
in-vivo-studies-of-bay-2925976]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact
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Phone: (601) 213-4426
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